Ethyl 4-[(3,5-dichlorophenyl)carbamothioylamino]piperidine-1-carboxylate

• CAS No.: 1022367-69-6
• Product Name: Ethyl 4-[(3,5-dichlorophenyl)carbamothioylamino]piperidine-1-carboxylate
• Molecular Formula: C15H19Cl2N3O2S
• Molecular Weight: 376.3 g/mol
• IUPAC Name: ethyl 4-[(3,5-dichlorophenyl)carbamothioylamino]piperidine-1-carboxylate
• Standard InChI: InChI=1S/C15H19Cl2N3O2S/c1-2-22-15(21)20-5-3-12(4-6-20)18-14(23)19-13-8-10(16)7-11(17)9-13/h7-9,12H,2-6H2,1H3,(H2,18,19,23)
• Standard InChIKey: IBKBNNZZQOIWCI-UHFFFAOYSA-N
• SMILES: CCOC(=O)N1CCC(CC1)NC(=S)NC2=CC(=CC(=C2)Cl)Cl
• Canonical SMILES: CCOC(=O)N1CCC(CC1)NC(=S)NC2=CC(=CC(=C2)Cl)Cl
• Appearance: Solid powder
• Description: TT01001 is a mitoNEET ligand. It acts by improving diabetes and ameliorates mitochondrial function in db/db mice.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: ethyl 4-(3-(3,5-dichlorophenyl)thioureido)piperidine-1-carboxylate; TT01001
• Reference: 1: Takahashi T, Yamamoto M, Amikura K, Kato K, Serizawa T, Serizawa K, Akazawa D, Aoki T, Kawai K, Ogasawara E, Hayashi J, Nakada K, Kainoh M. A novel MitoNEET ligand, TT01001, improves diabetes and ameliorates mitochondrial function in db/db mice. J Pharmacol Exp Ther. 2015 Feb;352(2):338-45. doi: 10.1124/jpet.114.220673. Epub 2014 Dec 12. PubMed PMID: 25503385.
• PubChem Compound: 3778113
• Last Modified: Nov 11 2021